Cas no 1780924-57-3 (1-Bromo-2,5-dimethyl-3-fluorobenzene)

• Product Name: 1-Bromo-2,5-dimethyl-3-fluorobenzene
• CAS No: 1780924-57-3
• MF: C₈H₈BrF
• MW: 203.051525115967
• MDL: MFCD28609392
• CID: 5074558
• PubChem ID: 20799393
• Update Time: 2025-10-15

1-Bromo-2,5-dimethyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,5-dimethyl-3-fluorobenzene
• 1-Bromo-3-fluoro-2,5-dimethyl-benzene
• E98034
• MFCD28609392
• 1-bromo-3-fluoro-2,5-dimethylbenzene
• 1780924-57-3
• SCHEMBL9918977

• MDL： MFCD28609392
• Inchi： 1S/C8H8BrF/c1-5-3-7(9)6(2)8(10)4-5/h3-4H,1-2H3
• InChI Key： HXLHKLGNFLEBER-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1C)F

Computed Properties

• Exact Mass: 201.97934g/mol
• Monoisotopic Mass: 201.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Additional information on 1-Bromo-2,5-dimethyl-3-fluorobenzene

Professional Introduction to 1-Bromo-2,5-dimethyl-3-fluorobenzene (CAS No. 1780924-57-3)

1-Bromo-2,5-dimethyl-3-fluorobenzene, identified by the Chemical Abstracts Service registry number CAS No. 1780924-57-3, is a fluorinated aromatic compound with significant utility in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated benzenes, which are widely employed as intermediates in the synthesis of various biologically active molecules. The presence of both bromine and fluorine substituents in its structure imparts unique electronic and steric properties, making it a valuable building block for medicinal chemistry applications.

The structural configuration of 1-Bromo-2,5-dimethyl-3-fluorobenzene consists of a benzene ring substituted with a bromine atom at the 1-position, two methyl groups at the 2- and 5-positions, and a fluorine atom at the 3-position. This specific arrangement enhances its reactivity and makes it a versatile precursor for further functionalization. The bromine atom serves as a good leaving group in nucleophilic substitution reactions, while the fluorine atom can influence the electronic distribution and metabolic stability of derived compounds.

In recent years, 1-Bromo-2,5-dimethyl-3-fluorobenzene has garnered attention in the development of novel pharmaceutical agents. Its incorporation into drug candidates has been explored for potential applications in treating various diseases, including cancer and infectious disorders. The fluorine moiety, in particular, is known to improve lipophilicity and binding affinity to biological targets, which are critical factors in drug design. Several studies have demonstrated its role as an intermediate in synthesizing kinase inhibitors and other small-molecule therapeutics.

One notable application of 1-Bromo-2,5-dimethyl-3-fluorobenzene is in the synthesis of fluorinated aryl compounds that exhibit enhanced pharmacokinetic properties. Researchers have leveraged its reactivity to develop compounds with improved solubility and bioavailability. For instance, derivatives of this molecule have been investigated for their potential as antiviral agents, where the fluorine atom contributes to resistance against enzymatic degradation. The methyl groups at the 2- and 5-positions also provide steric hindrance, which can be crucial for optimizing receptor binding.

The compound's utility extends beyond pharmaceuticals into agrochemical research. Fluorinated aromatic compounds are increasingly being used in crop protection agents due to their efficacy against pests and pathogens. 1-Bromo-2,5-dimethyl-3-fluorobenzene has been utilized as a starting material for synthesizing novel herbicides and fungicides that offer improved environmental profiles compared to traditional chemicals. This aligns with global trends toward sustainable agriculture practices.

From a synthetic chemistry perspective, 1-Bromo-2,5-dimethyl-3-fluorobenzene serves as a key intermediate in multi-step organic transformations. Its halogenated nature allows for diverse functional group interconversions, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures required for advanced drug discovery programs. The compound's stability under various reaction conditions further enhances its appeal as a synthetic scaffold.

Recent advancements in computational chemistry have also highlighted the importance of 1-Bromo-2,5-dimethyl-3-fluorobenzene in virtual screening campaigns. Molecular modeling studies indicate that its structural features make it a promising candidate for targeting specific biological pathways. By integrating experimental data with computational predictions, researchers can accelerate the identification of lead compounds derived from this intermediate.

The industrial production of 1-Bromo-2,5-dimethyl-3-fluorobenzene adheres to stringent quality control measures to ensure consistency and purity for research applications. Manufacturers employ advanced purification techniques such as distillation or recrystallization to meet the demands of high-throughput screening programs. As demand grows for specialized intermediates like this one, continuous improvements in synthetic methodologies are expected to enhance yield and cost-efficiency.

In conclusion,1-Bromo-2,5-dimethyl-3-fluorobenzene (CAS No. 1780924-57-3) represents a cornerstone compound in modern chemical synthesis and drug development. Its unique structural attributes enable diverse applications across pharmaceuticals and agrochemicals while maintaining compatibility with cutting-edge synthetic strategies. As research progresses，this compound will likely continue to play a pivotal role in discovering next-generation therapeutics that address unmet medical needs.